Cas no 456-46-2 (3-(Fluoromethyl)aniline)

3-(Fluoromethyl)aniline structure

Product Name:3-(Fluoromethyl)aniline

CAS No:456-46-2

Molecular Formula:C₇H₈FN

Molecular Weight:125.1435

MDL:MFCD00466952

CID:1015857

PubChem ID:13930113

3-(Fluoromethyl)aniline Properties

Names and Identifiers

- 3-(Fluoromethyl)aniline
- 3-(fluoromethyl)Benzenamine
- Benzenamine, 3-(fluoromethyl)-
- 3-Fluoromethyl aniline
- 3-FLUOROMETHYL-PHENYLAMINE
- XKGDSQJAWPPBHI-UHFFFAOYSA-N
- 5712AJ
- TRA0058510
- SY026432
- 456-46-2
- MFCD00466952
- AS-32328
- SCHEMBL1225353
- DA-05713
- CS-0210691
- EN300-705010
- AKOS006364706
- +Expand
- MDL： MFCD00466952
- InChIKey： XKGDSQJAWPPBHI-UHFFFAOYSA-N
- Inchi： 1S/C7H8FN/c8-5-6-2-1-3-7(9)4-6/h1-4H,5,9H2
- SMILES： FC([H])([H])C1C([H])=C([H])C([H])=C(C=1[H])N([H])[H]

Computed Properties

Exact Mass: 125.06400
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 1
Monoisotopic Mass: 125.064077422g/mol
Heavy Atom Count: 9
Complexity: 85
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1
Topological Polar Surface Area: 26

Experimental Properties

LogP: 2.31950
PSA: 26.02000

3-(Fluoromethyl)aniline Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003IOW-250mg	3-(FLUOROMETHYL)ANILINE	456-46-2	97%	250mg	$86.00	2024-05-02
A2B Chem LLC	AB63392-250mg	3-(Fluoromethyl)aniline	456-46-2	97%	250mg	$69.00	2024-04-20
Aaron	AR003IX8-100mg	3-(FLUOROMETHYL)ANILINE	456-46-2	97%	100mg	$43.00
abcr	AB451825-250 mg	3-(Fluoromethyl)aniline, 95%; .	456-46-2	95%	250mg	€181.80	2023-05-18
Alichem	A019148405-1g	3-(Fluoromethyl)aniline	456-46-2	95%	1g	$244.65	2023-09-01
Apollo Scientific	PC905438-250mg	3-(Fluoromethyl)aniline	456-46-2	95%	250mg	£150.00	2023-09-01
Crysdot LLC	CD12070704-5g	3-(FLUOROMETHYL)ANILINE	456-46-2	95+%	5g	$428	2024-07-24
Enamine	EN300-705010-0.05g	3-(fluoromethyl)aniline	456-46-2	75%	0.05g	$38.0	2023-06-03
eNovation Chemicals LLC	D693907-0.25g	3-(Fluoromethyl)aniline	456-46-2	>97%	0.25g	$110	2022-09-06
TRC	F402325-50mg	3-(Fluoromethyl)aniline	456-46-2		50mg	$ 50.00	2022-06-05

3-(Fluoromethyl)aniline Related Literature

1. Nyholm Memorial Lecture. Growth, change, and challenge

Chem. Soc. Rev., 1976,5, 253-267
2. Rigid versions of PDTA4− incorporating a 1,3-diaminocyclobutyl spacer for Mn2+ complexation: stability, water exchange dynamics and relaxivity†

Rocío Uzal-Varela,Daniela Lalli,Isabel Brandariz,Aurora Rodríguez-Rodríguez,Carlos Platas-Iglesias,Mauro Botta,David Esteban-Gómez Dalton Trans., 2021,50, 16290-16303
3. Morphogenesis of cement hydrate†

Sung Hoon Hwang,Sreeprasad Sreenivasan,Joseph Miller,Benhang Shi,Shuo Zhao,Irene Rusakova,Aali R. Alizadeh J. Mater. Chem. A, 2017,5, 3798-3811
4. Extending the dynamic range of biochemical oxygen demand sensing with multi-stage microbial fuel cells†

Martin W. A. Spurr,Eileen H. Yu,Keith Scott,Ian M. Head Environ. Sci.: Water Res. Technol., 2018,4, 2029-2040
5. Tilden Lecture. Molecular recognition by synthetic receptors

Chem. Soc. Rev., 1986,15, 63-91
6. Characterizing the assembly behaviors of human amylin: a perspective derived from C-terminal variants†

Mei-Sha Chen,De-Sheng Zhao,Ye-Ping Yu,Wei-Wei Li,Yong-Xiang Chen,Yu-Fen Zhao,Yan-Mei Li Chem. Commun., 2013,49, 1799-1801
7. Plasmon-mediated photocatalytic activity of wet-chemically prepared ZnO nanowire arrays

Nono Arai,Toshihide Nabatame,Yoshiki Wada,Chung Vu Hoang Phys. Chem. Chem. Phys., 2015,17, 7395-7403
8. Independent tuning of multiple biomaterial properties using protein engineering†

Karin S. Straley,Sarah C. Heilshorn Soft Matter, 2009,5, 114-124
9. Ultrafast channel I and channel II charge generation processes at a nonfullerene donor–acceptor PTB7:PDI interface is crucial for its excellent photovoltaic performance†

Kai Li,Dong-Hui Xu,Xin Wang,Xiang-Yang Liu Phys. Chem. Chem. Phys., 2021,23, 2097-2104
10. An interconnected porous Au3Pt film on Ni foam: an efficient electrocatalyst for alkaline hydrogen evolution reaction†

Hongjie Yu,Ziqiang Wang,Zechuan Dai,Qiqi Mao,You Xu,Xiaonian Li,Liang Wang,Hongjing Wang Sustainable Energy Fuels, 2020,4, 4878-4883

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Amadis Chemical Company Limited

(CAS:456-46-2)3-(Fluoromethyl)aniline

Purity:99%

Quantity:5g

Price($):517.0